Cas no 517870-15-4 (Methyl 5-(4-bromophenyl)isoxazole-3-carboxylate)

• Product Name: Methyl 5-(4-bromophenyl)isoxazole-3-carboxylate
• CAS No: 517870-15-4
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• MDL: MFCD03778968
• CID: 1056706
• PubChem ID: 4569957
• Update Time: 2025-04-20

Methyl 5-(4-bromophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-bromophenyl)isoxazole-3-carboxylate
• 5-(4-bromophenyl)-3-Isoxazolecarboxylic acid methyl ester
• AC1ND5N7
• CTK6J1363
• HMS1616H09
• HMS2244C19
• MolPort-002-104-805
• CHEMBL1331685
• Methyl5-(4-Bromophenyl)isoxazole-3-carboxylate
• SY015156
• DA-18230
• methyl 5-(4-bromophenyl)-1,2-oxazole-3-carboxylate
• DTXSID40404361
• 517870-15-4
• cid_4569957
• DS-17343
• MLS000114616
• BDBM45844
• REGID_for_CID_4569957
• MFCD03778968
• METHYL 5-(4-BROMOPHENYL)-3-ISOXAZOLECARBOXYLATE
• 5-(4-bromophenyl)isoxazole-3-carboxylic acid methyl ester
• A871185
• SMR000091967
• MLS-0061871.0001
• AKOS001689536
• CS-0150737

• MDL： MFCD03778968
• Inchi： 1S/C11H8BrNO3/c1-15-11(14)9-6-10(16-13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： QDMKBPFKVHCOEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 280.96874
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.526
• Boiling Point: 416.4℃ at 760 mmHg
• PSA: 52.33

Methyl 5-(4-bromophenyl)isoxazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature